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Compound of Interest |

Compound Name: Quinoline sulfate
CAS No.: 530-66-5
Cat. No.: B8234223
- 7

Executive Safety Summary

Quinoline sulfate is not merely a routine organic salt; it is a mutagenic and carcinogenic
hazard that poses severe long-term risks to aquatic ecosystems. Unlike simple inorganic salts,
its disposal requires strict adherence to "Cradle-to-Grave" management principles.[1]

Critical Directive: Under no circumstances should Quinoline Sulfate or its agueous solutions
be discharged into municipal sewage systems. The compound is toxic to aquatic life with long-
lasting effects (H411) and resists rapid biodegradation in anaerobic environments.

Immediate Hazard Profile
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Hazard Class Category Signal Risk Description
o ) Harmful if swallowed.
Acute Toxicity Cat 4 (Oral) Warning
[L1[2131[4][5]
Presumed human
] o carcinogen (based on
Carcinogenicity Cat 1B Danger o
Quinoline parent).[1]
[2][6]
Suspected of causing
Mutagenicity Cat2 Warning genetic defects.[1][2]
[5]
Toxic to aquatic life
Aquatic Toxicity Chronic 2 Warning with long-lasting

effects.[1][2][5]

Physicochemical Context: The "Why" Behind the
Protocol

To dispose of Quinoline Sulfate safely, one must understand its behavior in solution.[7]

The Dissociation Mechanism: Quinoline sulfate is the salt form of Quinoline (a weak organic
base) and Sulfuric Acid. In water, it dissociates, creating an acidic environment (pH ~3.0-4.0).

[1]

Operational Insight - The Neutralization Trap: A common error in laboratories is attempting to
"neutralize" this waste with a strong base (like NaOH) before disposal.

» Risk: Adding a base deprotonates the quinolinium ion, reverting it to free-base Quinoline.[1]

o Consequence: Free-base Quinoline is an oily, hygroscopic liquid with poor water solubility
and high volatility.[1] By neutralizing, you inadvertently convert a stable, soluble salt into a
volatile, biphasic organic hazard that is more difficult to contain and incinerate.[1]

e Protocol:Do not neutralize. Dispose of the material as acidic organic waste.
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Disposal Workflows
A. Solid Waste (Pure Substance)

Applicability: Expired reagents, spill cleanup residues.

e Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates).[1][8] Quinoline sulfate
is combustible.

¢ Primary Containment: Place the solid in a chemically compatible wide-mouth jar (HDPE or
Amber Glass).

o Labeling: Affix a hazardous waste label. Explicitly mark: "TOXIC - MUTAGEN - ORGANIC
SOLID."

o Disposal Path: Transfer to EHS (Environmental Health & Safety) for High-Temperature
Incineration.

B. Liquid Waste (Aqueous Solutions)

Applicability: Mother liquors, reaction byproducts.[1]

pH Check: Verify pH is acidic (< 7).

Solvent Compatibility: Ensure the solution does not contain oxidizers.

Containerization: Use a dedicated "Aqueous Acidic Waste" carboy.

o Crucial: Do not commingle with "Basic Organic Waste" or "Cyanide Waste" to prevent heat
generation or toxic gas evolution.

Labeling: Mark as "AQUEOUS ACIDIC WASTE w/ ORGANIC TOXINS (Quinoline Sulfate)."

C. Liquid Waste (Organic Solvents)

Applicability: Extractions using methanol, DMSO, or DCM.[1]

o Classification: Treat as "Flammable Organic Waste" (if solvent is flammable) or "Halogenated
Waste" (if DCM/Chloroform is used).
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e Segregation: Quinoline sulfate is soluble in methanol. Ensure the waste stream is
compatible with the incineration feed.

e Path: Fuel blending or incineration.

Decision Logic & Workflow Visualization

The following diagram outlines the critical decision points for classifying and processing

Quinoline Sulfate waste.
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Quinoline Sulfate Waste Generated

Determine Physical State

Liquid
Solid Waste Liquid Waste
(Powder/Crystals) (Solution)

Solvent Base?

Containerize in HDPE/Glass
Label: TOXIC SOLID

Organic Solvent

Aqueous Solution Organic Solvent
(Acidic pH) (MeOH, DMSO, etc.)

Do NOT Neutralize
Segregate as Acidic Aqueous
Label: TOXIC ACIDIC LIQUID

Segregate by Halogen Content
Label: FLAMMABLE/TOXIC ORGANIC

High-Temperature Incineration
(Approved Facility)

Click to download full resolution via product page

Figure 1: Decision matrix for Quinoline Sulfate disposal, emphasizing the prohibition of
neutralization for aqueous streams.[8]

Regulatory & Compliance Data
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RCRA Waste Codes (USA)

While Quinoline Sulfate itself is not explicitly listed with a unique P or U code, the parent
compound Quinoline is listed as U163.

o Conservative Compliance: Most EHS protocols dictate treating the sulfate salt as U163
(Toxic Waste) to ensure "Cradle-to-Grave" tracking liability is covered.[1]

e Recommendation: Label waste manifests with U163 if the waste is a commercial chemical
product being discarded, or characterize it as D002 (Corrosive) if pH < 2, and Toxic based on
the SDS.

hvsical ies for Disnosal Lodgist

Property Value Disposal Implication

Mobile in water; high aquatic

Water Solubility Soluble )
risk.[1][2]
Corrosive to metal plumbing;
pH (1% soln) ~3.0-4.0 requires acid-resistant
containers.[1][2]
Combustible but not
Flash Point N/A (Solid) flammable; organic solvents
dictate flammability.[1][2]
o o Risk of fire/explosion; store
Incompatibility Strong Oxidizers )
and ship separately.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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